Cas no 2171797-94-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid
• CAS No: 2171797-94-5
• MF: C₂₄H₁₉FN₂O₅
• MW: 434.416469812393
• CID: 6234855
• PubChem ID: 165550728
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid
• EN300-1487778
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}acetic acid
• 2171797-94-5

• Inchi： 1S/C24H19FN2O5/c25-20-11-5-10-18(23(30)26-12-21(28)29)22(20)27-24(31)32-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19H,12-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WNWSMHDWCDZXGT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(NCC(=O)O)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.12779987g/mol
• Monoisotopic Mass: 434.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid (CAS No. 2171797-94-5)

In the realm of peptide synthesis and pharmaceutical research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid (CAS No. 2171797-94-5) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and bioconjugates. Its unique fluorinated aromatic structure enhances stability and bioavailability, making it a preferred choice for researchers exploring drug discovery and biomaterials.

The compound’s CAS No. 2171797-94-5 is often searched alongside terms like "Fmoc-3-fluoro-DL-phenylalanine derivative" or "fluorinated peptide building blocks", reflecting its niche yet growing relevance. With the rise of personalized medicine and targeted therapies, demand for specialized amino acid derivatives like this has surged. Its fluorine atom introduces electron-withdrawing properties, which can improve metabolic stability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a synthetic chemistry perspective, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid is valued for its compatibility with automated peptide synthesizers. Researchers frequently inquire about its coupling efficiency and deprotection conditions, underscoring its practical utility. The Fmoc group ensures orthogonal protection, a critical feature for multi-step peptide assembly. Recent publications highlight its use in antibody-drug conjugates (ADCs), aligning with trends in oncology research.

Beyond peptide synthesis, this compound’s fluorophenyl moiety has sparked interest in PET (Positron Emission Tomography) tracer development. The integration of fluorine-18 isotopes—a frequent search query—could expand its applications in diagnostic imaging. This dual potential in theranostics (therapy + diagnostics) positions it as a versatile tool in translational medicine.

Quality control is another focal point. Analytical techniques like HPLC and mass spectrometry are essential for verifying the purity of CAS No. 2171797-94-5, as impurities can compromise peptide yield. Suppliers often emphasize ≥95% purity, a key metric for buyers. Discussions on storage conditions (e.g., -20°C, desiccated) also dominate forums, reflecting user concerns about compound degradation.

In summary, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}acetic acid bridges chemical innovation and biomedical advancement. Its role in peptide therapeutics, coupled with emerging applications in imaging, ensures its prominence in both academic and industrial settings. As AI-driven drug design accelerates, such tailored building blocks will remain indispensable for next-generation biologics.